Cas no 857276-61-0 (2-Bromo-5-fluorobenzyl chloride)

• Product Name: 2-Bromo-5-fluorobenzyl chloride
• CAS No: 857276-61-0
• MF: C₇H₅BrClF
• MW: 223.470003843307
• MDL: MFCD09263441
• CID: 1028165
• PubChem ID: 43350834
• Update Time: 2025-10-28

2-Bromo-5-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluorobenzylchloride
• 1-Bromo-2-(chloromethyl)-4-fluorobenzene
• 5-fluoro-2-bromobenzyl chloride
• 1-Bromo-2-(chloromethyl)-4-fluorobenzene (ACI)
• 1-Bromo-2-chloromethyl-4-fluorobenzene
• 2-Bromo-5-fluorobenzyl chloride
• 1-bromo-2-(chloromethyl)-4-fluoro-benzene
• AKOS009359928
• OPMKPLUMLVBPET-UHFFFAOYSA-N
• SCHEMBL3075261
• Benzene, 1-bromo-2-(chloromethyl)-4-fluoro-
• DTXSID40655912
• 857276-61-0
• DB-017536
• EN300-155931
• HG-0023
• MFCD09263441
• SY021377
• DTXCID00606662

• MDL： MFCD09263441
• Inchi： 1S/C7H5BrClF/c8-7-2-1-6(10)3-5(7)4-9/h1-3H,4H2
• InChI Key： OPMKPLUMLVBPET-UHFFFAOYSA-N
• SMILES： FC1C=C(CCl)C(Br)=CC=1

Computed Properties

• Exact Mass: 221.92500
• Monoisotopic Mass: 221.92472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.32700

2-Bromo-5-fluorobenzyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-5-fluorobenzyl chloride

Research Briefing on 2-Bromo-5-fluorobenzyl chloride (CAS: 857276-61-0) in Chemical Biology and Pharmaceutical Applications

2-Bromo-5-fluorobenzyl chloride (CAS: 857276-61-0) has recently emerged as a key synthetic intermediate in pharmaceutical and agrochemical research. This halogenated benzyl derivative has gained significant attention due to its versatile reactivity profile, particularly in nucleophilic substitution reactions and cross-coupling chemistry. Recent studies highlight its growing importance in the development of novel bioactive compounds, with applications ranging from kinase inhibitors to antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-5-fluorobenzyl chloride in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a crucial building block to introduce both halogen and benzyl functionalities in a single step, significantly improving synthetic efficiency. The electron-withdrawing effects of both the bromo and fluoro substituents were found to enhance the reactivity of the benzylic chloride moiety, enabling cleaner reactions with higher yields compared to similar derivatives.

In materials science applications, a recent breakthrough published in ACS Applied Materials & Interfaces (2024) reported the use of 2-Bromo-5-fluorobenzyl chloride in the surface functionalization of nanoparticles for targeted drug delivery. The compound's dual functionality allowed for simultaneous attachment of targeting ligands and drug molecules through orthogonal chemical reactions. This approach demonstrated improved loading capacity and release kinetics in preclinical models of cancer therapy.

From a safety and handling perspective, new research has provided updated guidelines for working with 2-Bromo-5-fluorobenzyl chloride. A comprehensive study in Chemical Research in Toxicology (2023) characterized its reactivity with biological nucleophiles, establishing improved protocols for safe handling in laboratory settings. The findings emphasized the importance of controlled environments when working with this lachrymatory and potentially sensitizing compound, while also noting its relative stability when properly stored under inert atmosphere.

The commercial availability and synthetic accessibility of 2-Bromo-5-fluorobenzyl chloride continue to improve, as evidenced by recent process chemistry optimizations published in Organic Process Research & Development (2024). New continuous flow methods have been developed that reduce byproduct formation and improve overall yield, making this intermediate more accessible for large-scale pharmaceutical applications. These advances are particularly relevant for the production of next-generation fluorinated pharmaceuticals where this compound serves as a key structural motif.

Looking forward, the unique properties of 2-Bromo-5-fluorobenzyl chloride position it as an important tool in medicinal chemistry. Its simultaneous incorporation of two different halogens and a reactive benzylic chloride group offers unparalleled versatility in drug discovery. Current research directions include exploring its use in DNA-encoded library synthesis and as a precursor for novel PET radiotracers, highlighting its expanding role in both drug discovery and diagnostic applications.